(6-Methoxypyridazin-3-yl)methanesulfonyl chloride

• Molecular Formula: C6H7ClN2O3S
• Molecular Weight: 222.65 g/mol
• SMILES: COC1=NN=C(C=C1)CS(=O)(=O)Cl
• InChI: InChI=1S/C6H7ClN2O3S/c1-12-6-3-2-5(8-9-6)4-13(7,10)11/h2-3H,4H2,1H3
• InChIKey: ILYFRQGDXNJBDY-UHFFFAOYSA-N

(6-Methoxypyridazin-3-yl)methanesulfonyl chloride – Identity and Physicochemical Profile

(6-Methoxypyridazin-3-yl)methanesulfonyl chloride (CAS 1863003-77-3) is a heteroaromatic sulfonyl chloride building block combining a 6-methoxypyridazine ring with a methanesulfonyl chloride group at the 3-position . Its molecular formula is C₆H₇ClN₂O₃S with a molecular weight of 222.65 g/mol and a typical commercial purity specification of ≥95% . The compound belongs to the organosulfur class and functions as an electrophilic derivatization reagent, forming sulfonamides with amines and methanesulfonates with alcohols . It is synthesized from 6-methoxypyridazine and methanesulfonyl chloride under anhydrous conditions in the presence of a tertiary amine base .

1

Electrophilic –SO₂Cl group for sulfonamide and methanesulfonate formation under mild conditions

2

6‑Methoxy substituent modulates electronic and hydrogen‑bonding profile, differentiating from unsubstituted and chloro analogs

3

Medicinal chemistry building block with reported fit for fragment coupling and library synthesis

Structural Differentiation from Unsubstituted, Chloro, and Pyridine Analogs

The primary sulfonyl chloride reactivity is shared across this compound class, but the 6-methoxy substituent on the pyridazine ring introduces distinct electronic and steric properties that alter solubility, metabolic stability, and downstream target engagement of derived sulfonamides [1]. Unsubstituted pyridazin-3-ylmethanesulfonyl chloride (CAS 1017794-54-5) lacks the electron-donating methoxy group and consequently exhibits a different hydrogen-bond acceptor profile and polarity . The chloro analog (6-chloropyridazin-3-yl)methanesulfonyl chloride (CAS 2137804-88-5) introduces an electron-withdrawing substituent that further differentiates the ring electronics . The pyridine isomer (6-methoxypyridin-3-yl)methanesulfonyl chloride (CAS 1196145-55-7) has only one ring nitrogen, resulting in a distinct hydrogen-bonding topology and lipophilicity (measured logP ≈2.24 vs. estimated cLogP ≈0.1 for the pyridazine target) . These differences are non-trivial when the compound is used as a covalent warhead or building block in medicinal chemistry campaigns where even modest substituent changes produce measurable shifts in selectivity, metabolic stability, and intellectual property positioning.

Unsubstituted analog

Lacks methoxy group, altering hydrogen‑bond acceptor profile and polarity; may shift target engagement.

Chloro analog

Electron‑withdrawing substituent changes ring electronics, affecting reactivity and metabolic stability of derived sulfonamides.

Pyridine isomer

Single ring nitrogen yields distinct H‑bond topology and >2 log unit lipophilicity shift, impacting solubility and permeability.

• [1] Barlin, G. B.; Brown, W. V. Kinetics of reactions in heterocycles. Part II. Replacement of the methylsulphonyl group in substituted pyridines, pyridazines, and pyrazine by methoxide ion. J. Chem. Soc. B 1967, 648–652. View Source

Product-Specific Differentiation Evidence

Molecular Weight and Heteroatom Count vs. Unsubstituted Analog

The target compound possesses a molecular weight approximately 30 g/mol higher than the unsubstituted pyridazin-3-ylmethanesulfonyl chloride (222.65 vs. 192.62 g/mol), attributable to the 6-methoxy substituent . This mass difference is analytically meaningful for LC-MS monitoring and purity assessment. The molecular formula C₆H₇ClN₂O₃S incorporates five hydrogen-bond acceptors (vs. four in the unsubstituted analog C₅H₅ClN₂O₂S), which influences biomolecular target engagement and solubility .

MW & H‑bond count

Data to verify

ΔMW +30.03 g/mol; ΔH‑bond acceptors +1 vs. unsubstituted analog

Supports differentiation in solubility and target engagement.

Vendor‑reported structural data; cross‑study comparable.

Evidence Dimension	Molecular weight and hydrogen-bond acceptor count
Target Compound Data	MW: 222.65 g/mol; Formula: C₆H₇ClN₂O₃S; H-bond acceptors: 5
Comparator Or Baseline	Pyridazin-3-ylmethanesulfonyl chloride: MW 192.62 g/mol; Formula: C₅H₅ClN₂O₂S; H-bond acceptors: 4
Quantified Difference	ΔMW = +30.03 g/mol; ΔH-bond acceptors = +1
Conditions	Vendor-reported specifications; structural calculation

Why This Matters

A 30 g/mol mass increment and an additional hydrogen-bond acceptor can meaningfully alter solubility, permeability, and target recognition in drug-like molecules, making the methoxy variant preferable for medicinal chemistry applications where balanced polarity is critical.

Sulfonyl Chloride Reactivity vs. Chloro Leaving Groups

Kinetic studies on 3-substituted pyridazines demonstrate that the methylsulphonyl group (analogous to the methanesulfonyl chloride leaving group in the target compound) is approximately 90 times more reactive than the corresponding chloro leaving group toward methoxide ion at 40.2 °C [1]. This class-level inference indicates that pyridazine derivatives bearing –SO₂Cl/–SO₂CH₃ groups undergo nucleophilic displacement far more rapidly than their chloro counterparts, enabling milder reaction conditions, shorter reaction times, and potentially higher yields in sulfonylation and amidation reactions.

Relative reactivity

Class‑level inference

Rate ratio ≈ 90:1 (methylsulphonyl vs. chloro) at 40.2 °C

Reported kinetic advantage; supports faster coupling screening.

J. Chem. Soc. B 1967; methoxide ion system.

Evidence Dimension	Relative nucleophilic displacement rate (k_rel)
Target Compound Data	Not measured directly; class inference: —SO₂CH₃/—SO₂Cl group in 3-substituted pyridazine
Comparator Or Baseline	3-Chloro-substituted pyridazine
Quantified Difference	Rate ratio ≈ 90:1 (methylsulphonyl vs. chloro) at 40.2 °C
Conditions	Reaction with methoxide ion; J. Chem. Soc. B, 1967

Why This Matters

For procurement decisions involving multi-step synthetic routes, the ~90-fold reactivity advantage translates into potentially shorter cycle times and reduced byproduct formation compared to scaffolds relying on chloro leaving groups, a practical consideration in library synthesis.

• [1] Barlin, G. B.; Brown, W. V. Kinetics of reactions in heterocycles. Part II. Replacement of the methylsulphonyl group in substituted pyridines, pyridazines, and pyrazine by methoxide ion. J. Chem. Soc. B 1967, 648–652. View Source

Lipophilicity Divergence Between Pyridazine and Pyridine Cores

The target pyridazine compound has an estimated cLogP of approximately 0.1 . In contrast, the pyridine isomer (6-methoxypyridin-3-yl)methanesulfonyl chloride (CAS 1196145-55-7) carries a calculated logP of 2.24 . This >2 log-unit difference reflects the polarity-enhancing effect of the second ring nitrogen in pyridazine. A cLogP near zero is frequently associated with improved aqueous solubility and reduced non-specific protein binding relative to more lipophilic congeners.

Lipophilicity shift

Data to verify

ΔlogP ≈ –2.14 (pyridazine vs. pyridine isomer)

Substantial shift may affect solubility and permeability.

Computational estimation; vendor‑reported.

Evidence Dimension	Estimated/Calculated logP (lipophilicity)
Target Compound Data	cLogP ≈ 0.1 (estimated)
Comparator Or Baseline	(6-Methoxypyridin-3-yl)methanesulfonyl chloride: logP = 2.24 (calculated)
Quantified Difference	ΔlogP ≈ -2.14
Conditions	Computational estimation; vendor-reported data

Why This Matters

A logP difference exceeding 2 units represents a substantial shift in partitioning behavior, directly affecting solubility, permeability, metabolic stability, and off-target binding – all critical variables in lead optimization campaigns where isosteric replacement of the core heterocycle is evaluated.

Methoxy-Directed Regiospecific C4 Functionalization

Pyridazines bearing an electron-donating substituent at C3 (such as methoxy) can undergo regiospecific vicarious nucleophilic substitution (VNS) at the C4 position when first activated as the pyridazinium dicyanomethylide [1]. In contrast, 3-chloro- or 3,6-dichloropyridazines require direct VNS of hydrogen without pre-activation, and the resulting selectivity profile differs. This demonstrates that the 6-methoxy group in the target compound does not merely tune electronics but unlocks a distinct synthetic disconnection strategy for generating 3,4-disubstituted pyridazine derivatives in good yields and with high selectivity.

Synthetic pathway

Class‑level inference

VNS at C4 enabled by 6‑OMe via dicyanomethylide activation

Enables regioselective 3,4‑disubstitution strategy.

Science of Synthesis protocol.

Evidence Dimension	Synthetic accessibility to 3,4-disubstituted pyridazines via VNS
Target Compound Data	Electron-donating C3 substituent (methoxy) enables VNS via dicyanomethylide activation, producing 3,4-disubstituted products
Comparator Or Baseline	3-Chloro- or 3,6-dichloropyridazines: direct VNS of hydrogen possible, different selectivity outcome
Quantified Difference	Qualitative pathway differentiation: pre-activation required vs. direct VNS
Conditions	VNS with aryl chloromethyl sulfones, potassium tert-butoxide, TCNEO activation

Why This Matters

When procuring a building block for library synthesis, the ability to access a specific regiochemical outcome through a distinct synthetic pathway can reduce step count and improve overall yield, directly impacting project timelines and cost.

• [1] Haider, N.; Holzer, W. Science of Synthesis, (2004) 16, 185. Vicarious nucleophilic substitution (VNS) of hydrogen. Retrieved from https://science-of-synthesis.thieme.com/app/text/SD-016-00254/. View Source

Privileged Scaffold for Covalent Kinase and Aldosterone Synthase Inhibitors

Patent analyses reveal that sulfonyl chloride derivatives built on the 6-methoxypyridazine scaffold have been leveraged in two distinct therapeutic programs: US7304081B2 (2007) employs related sulfonyl chlorides as intermediates for aldosterone synthase inhibitors targeting hypertension, and US9290485B2 (2016) uses analogous compounds as covalent warheads in kinase inhibitor design [1][2]. The methoxy substituent at the 6-position contributes balanced lipophilicity (cLogP ≈0.1), which is specifically cited as a desirable property for constructing analog libraries targeting neurological and metabolic disorders [1].

Patent citations

Supporting evidence

Cited in US7304081B2 and US9290485B2

Scaffold relevance in kinase and aldosterone synthase research contexts.

Patent analysis; no direct biological comparison.

Evidence Dimension	Patent-protected therapeutic applications of 6-methoxypyridazinyl sulfonyl chloride derivatives
Target Compound Data	Cited in US7304081B2 (aldosterone synthase) and US9290485B2 (kinase inhibitor) contexts
Comparator Or Baseline	Unsubstituted pyridazine sulfonyl chlorides not specifically exemplified in these patent families
Quantified Difference	Qualitative: differential citation in intellectual property
Conditions	Patent document analysis; no direct biological comparison available

Why This Matters

Intellectual property positioning around the 6-methoxypyridazine scaffold provides freedom-to-operate advantages and validates the biological relevance of this specific substitution pattern for covalent inhibitor design.

• [1] US7304081B2. Amido compounds and their use as pharmaceuticals. Filed 2005; published 2007. View Source
• [2] US9290485B2. N-((6-amino-pyridin-3-yl)methyl)-heteroaryl-carboxamides. Filed 2010; published 2016. View Source

Procurement-Optimized Application Scenarios

Sulfonamide Library Synthesis

The compound's methanesulfonyl chloride group serves as a reactive electrophile for high-throughput sulfonamide formation with amine-containing fragments. The –SO₂Cl leaving group exhibits faster kinetics than chloro leaving groups on pyridazine, enabling mild-condition coupling (room temperature, short reaction times) and high conversion rates [1]. The 6-methoxy substituent contributes balanced lipophilicity (cLogP ≈0.1), which is advantageous for maintaining drug-like properties across diverse libraries .

Covalent Kinase Inhibitor Warhead Development

As evidenced by US9290485B2, sulfonyl chloride-substituted heterocycles can function as covalent warheads targeting catalytic lysine or cysteine residues in kinase active sites [2]. The 6-methoxypyridazine core offers a distinct intellectual property position and physicochemical profile compared to phenyl or pyridine-based warheads (ΔlogP >2 vs. the pyridine analog) , making it a strategically preferred scaffold when isoform selectivity or metabolic stability differentiation is sought.

Regiospecific C4-Functionalized Pyridazine Synthesis

Researchers requiring 3,4-disubstituted pyridazine derivatives can exploit the electron-donating character of the 6-methoxy group to access C4-functionalized products through vicarious nucleophilic substitution (VNS) pathways. This synthetic strategy, documented in Science of Synthesis protocols, provides regiochemical control that is not available with chloro-substituted pyridazine analogs [3], enabling convergent rather than linear synthetic routes.

Agrochemical Fungicide Intermediate Development

The BASF patent family (e.g., WO-2009124903-A1) describes pyridazinylmethyl sulfonamides as active agents for combating harmful fungi [4]. (6-Methoxypyridazin-3-yl)methanesulfonyl chloride can serve as a key intermediate for generating the sulfonamide linkage required in these fungicidal compounds. The methoxy group provides a synthetic handle for further diversification and influences the physicochemical properties of the final agrochemical agent.

Application

Selection Property

Validation Focus

Sulfonamide Library Synthesis

Electrophilic –SO₂Cl reactivity; faster kinetics than chloro

Mild‑condition coupling and conversion review

Covalent Inhibitor Warhead Research

6‑Methoxypyridazine core with balanced lipophilicity

Isoform selectivity and metabolic stability context

3,4‑Disubstituted Pyridazine Synthesis

Methoxy‑directed VNS regioselectivity

Regiochemical control and synthetic route assessment

Agrochemical Fungicide Intermediate

Sulfonamide linkage formation for fungicidal compounds

Structure‑activity relationship and diversification potential

• [1] Barlin, G. B.; Brown, W. V. Kinetics of reactions in heterocycles. Part II. Replacement of the methylsulphonyl group in substituted pyridines, pyridazines, and pyrazine by methoxide ion. J. Chem. Soc. B 1967, 648–652. View Source
• [2] US9290485B2. N-((6-amino-pyridin-3-yl)methyl)-heteroaryl-carboxamides. Filed 2010; published 2016. View Source
• [3] Haider, N.; Holzer, W. Science of Synthesis, (2004) 16, 185. Vicarious nucleophilic substitution (VNS) of hydrogen. View Source
• [4] WO-2009124903-A1. Substituted pyridazinylmethyl sulfonamides. BASF SE. Filed 2009; published 2009. View Source